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Compound of Interest

Compound Name: C188-9

Cat. No.: B1668181 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation of C188-9 stock

solutions in DMSO, a critical first step for in vitro and in vivo studies targeting the STAT3

signaling pathway.

C188-9: A Potent STAT3 Inhibitor
C188-9, also known as TTI-101, is a potent and specific small-molecule inhibitor of Signal

Transducer and Activator of Transcription 3 (STAT3).[1][2][3][4] Abnormal activation of the

STAT3 signaling pathway is a key driver in the progression of numerous cancers, including

head and neck squamous cell carcinoma (HNSCC), acute myeloid leukemia (AML), and

hepatocellular carcinoma.[5][6][7] C188-9 exerts its inhibitory effect by binding with high affinity

to the phosphotyrosyl peptide binding site within the STAT3 Src homology 2 (SH2) domain.[1]

[5][6] This binding event prevents the phosphorylation of STAT3 at Tyr705, a critical step for its

activation, subsequent dimerization, and nuclear translocation.[6][7] By blocking STAT3-

mediated gene transcription, C188-9 can induce apoptosis, inhibit cell proliferation, and arrest

the cell cycle in cancer cells.[7]

Quantitative Data for C188-9
A summary of the key quantitative data for C188-9 is presented in the table below for easy

reference.
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Property Value Source

Molecular Weight 471.52 g/mol [1][8]

Molecular Formula C₂₇H₂₁NO₅S [1][8]

CAS Number 432001-19-9 [1][8]

Appearance Off-white to pale beige powder [8]

Purity ≥98% (HPLC) [5][8]

Solubility in DMSO 94 mg/mL (199.35 mM) [1]

100 mg/mL [8]

≥ 62 mg/mL (131.49 mM) [9]

10 mg/mL [5]

60 mg/mL (127.25 mM) with

sonication
[10]

180 mg/mL (381.74 mM) with

warming (50°C) and

ultrasonication

[1]

Storage of Solid 2-8°C or -20°C [4][8]

Storage of Stock Solution
-20°C (1 month) or -80°C (6

months), protect from light
[4][9]

Binding Affinity (Kd) 4.7 nM [1][2][3][4]

Inhibition Constant (Ki)
136 nM (for binding to STAT3

SH2 domain)
[1][5]

In Vitro IC₅₀ 4.1 - 8.3 µM (AML cell lines) [8]

8 - 18 µM (primary AML

cultures)
[5][8]

10.19 - 11.83 µM (hepatoma

cell lines)
[5]
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Experimental Protocols
Protocol for Preparing a 10 mM C188-9 Stock Solution in
DMSO
This protocol describes the preparation of a 10 mM stock solution of C188-9 in DMSO, a

common starting concentration for cell-based assays.

Materials:

C188-9 powder (CAS: 432001-19-9)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Procedure:

Aseptic Technique: Perform all steps in a sterile environment, such as a laminar flow hood, to

prevent contamination.

Equilibration: Allow the C188-9 powder and anhydrous DMSO to equilibrate to room

temperature before use. This is especially important for DMSO, as moisture absorption can

reduce the solubility of C188-9.[1]

Weighing C188-9: Accurately weigh out 4.72 mg of C188-9 powder using a calibrated

analytical balance and transfer it to a sterile microcentrifuge tube.

Adding DMSO: Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the

C188-9 powder.
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Dissolution: Tightly cap the tube and vortex thoroughly for several minutes until the C188-9 is

completely dissolved. Gentle warming in a 37°C water bath and/or brief sonication can be

used to aid dissolution if necessary.[9][10] For higher concentrations, warming to 50°C with

ultrasonication may be required.[1]

Sterile Filtration (Optional): For experiments requiring absolute sterility, the stock solution can

be filtered through a 0.22 µm syringe filter compatible with DMSO.

Aliquoting and Storage: Aliquot the 10 mM C188-9 stock solution into smaller, single-use

volumes in sterile, light-protected tubes. Store the aliquots at -20°C for short-term storage

(up to 1 month) or at -80°C for long-term storage (up to 6 months).[4][9] Avoid repeated

freeze-thaw cycles.

Note on Final DMSO Concentration in Cell Culture: When diluting the C188-9 stock solution for

cell-based experiments, ensure that the final concentration of DMSO in the cell culture medium

does not exceed 0.1% to avoid solvent-induced cytotoxicity.[10] It is recommended to include a

vehicle control (DMSO alone at the same final concentration) in your experiments.

Visualizing the Mechanism of Action
The following diagrams illustrate the STAT3 signaling pathway and the experimental workflow

for preparing a C188-9 stock solution.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1668181?utm_src=pdf-body
https://www.glpbio.com/c188-9.html
https://www.targetmol.com/compound/c188-9
https://www.selleckchem.com/products/c188-9.html
https://www.benchchem.com/product/b1668181?utm_src=pdf-body
https://www.medchemexpress.com/C188-9.html
https://www.glpbio.com/c188-9.html
https://www.benchchem.com/product/b1668181?utm_src=pdf-body
https://www.targetmol.com/compound/c188-9
https://www.benchchem.com/product/b1668181?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668181?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


STAT3 Signaling Pathway and Inhibition by C188-9
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Caption: C188-9 inhibits STAT3 signaling by preventing its phosphorylation.
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C188-9 Stock Solution Preparation Workflow
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Caption: Workflow for preparing a 10 mM C188-9 DMSO stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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